Cas no 2755724-72-0 (5-(5-Bromo-2-ethoxyphenyl)thiazol-2-amine)

• Product Name: 5-(5-Bromo-2-ethoxyphenyl)thiazol-2-amine
• CAS No: 2755724-72-0
• MF: C₁₁H₁₁BrN₂OS
• MW: 299.19
• CID: 5081026
• Update Time: 2025-05-24

5-(5-Bromo-2-ethoxyphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-Bromo-2-ethoxyphenyl)thiazol-2-amine

• Inchi： 1S/C11H11BrN2OS/c1-2-15-9-4-3-7(12)5-8(9)10-6-14-11(13)16-10/h3-6H,2H2,1H3,(H2,13,14)
• InChI Key： QJUFTIKQXQUDGP-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=C(C=C1)Br)C1SC(=NC=1)N

Additional information on 5-(5-Bromo-2-ethoxyphenyl)thiazol-2-amine

Comprehensive Overview of 5-(5-Bromo-2-ethoxyphenyl)thiazol-2-amine (CAS No. 2755724-72-0)

5-(5-Bromo-2-ethoxyphenyl)thiazol-2-amine (CAS No. 2755724-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a brominated ethoxyphenyl moiety, which contributes to its unique chemical properties and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular structure, characterized by the thiazole ring and aryl bromide functional group, makes it a versatile intermediate in synthetic chemistry.

The compound's CAS number 2755724-72-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in chemical inventories and research publications. Recent studies highlight its potential in targeted therapy, aligning with the growing demand for precision medicine. As the pharmaceutical industry shifts toward personalized treatment options, 5-(5-Bromo-2-ethoxyphenyl)thiazol-2-amine is being investigated for its ability to modulate specific biological pathways. Its bioavailability and metabolic stability are also under scrutiny, addressing common challenges in small-molecule drug development.

In agrochemical applications, this compound is studied for its potential as a crop protection agent. The bromo and ethoxy substituents may enhance its efficacy against plant pathogens, resonating with the global push for sustainable agriculture. With increasing interest in green chemistry, researchers are optimizing synthetic routes to minimize environmental impact while maintaining high yields. The compound's structure-activity relationship (SAR) is a focal point for molecular design improvements.

From a commercial perspective, 5-(5-Bromo-2-ethoxyphenyl)thiazol-2-amine is listed in catalogs of fine chemical suppliers, catering to contract research organizations (CROs) and academic laboratories. Its pricing and availability are influenced by factors like raw material costs and scale-up feasibility. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a critical parameter for end-users. The compound's stability under storage conditions is another area of practical interest.

Emerging trends in AI-driven drug discovery have further spotlighted this molecule. Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization. Questions frequently searched in scientific databases include its synthetic protocols, patent status, and toxicity profile, reflecting the compound's multidisciplinary relevance. As high-throughput screening becomes more accessible, demand for such building blocks is expected to rise.

In summary, 5-(5-Bromo-2-ethoxyphenyl)thiazol-2-amine (CAS No. 2755724-72-0) represents a compelling case study in modern medicinal chemistry and material science. Its dual utility in life sciences and industrial applications underscores the importance of specialty chemicals in advancing technology. Future research may unlock novel derivatives with enhanced pharmacological properties, solidifying its position in the innovation pipeline.